Cas no 141807-52-5 (Methyl 6-Bromo-1,2-dihydro-2-oxo-4-pyridineacetate)

• Product Name: Methyl 6-Bromo-1,2-dihydro-2-oxo-4-pyridineacetate
• CAS No: 141807-52-5
• Molecular Formula: C₈H₈NO₃Br
• Molecular Weight: 246.05802
• CID: 138237
• PubChem ID: 4639689

Methyl 6-Bromo-1,2-dihydro-2-oxo-4-pyridineacetate Properties

Names and Identifiers

• Methyl 2-(6-bromo-2-oxo-1,2-dihydropyridin-4-yl)acetate
• METHYL 6-BROMO-1,2-DIHYDRO-2-OXO-4-PYRIDINEACETATE
• 4-Pyridineacetic acid,6-bromo-1,2-dihydro-2-oxo-, methyl ester
• Methyl 6-Bromo-1,2-d
• METHYL 6-BROMO-1,2-DIHYDRO-2-OXO-4-PYRIDINEACETATE,WHITE SOLID
• methyl 2-(2-bromo-6-oxo-1H-pyridin-4-yl)acetate
• Methyl2-(6-bromo-2-oxo-1,2-dihydropyridin-4-yl)acetate
• FT-0671571
• 141807-52-5
• AKOS015910854
• DTXSID60405092
• Methyl (6-bromo-2-oxo-1,2-dihydropyridin-4-yl)acetate
• SCHEMBL5854826
• 6-Bromo-1,2-dihydro-2-oxo-4-pyridineacetic Acid Methyl Ester;

• InChIKey： VETKFZGYJCDCOJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8BrNO3/c1-13-8(12)4-5-2-6(9)10-7(11)3-5/h2-3H,4H2,1H3,(H,10,11)
• SMILES： BrC1NC(=O)C=C(CC(OC)=O)C=1

Computed Properties

• Exact Mass: 244.96900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 244.96876g/mol
• Heavy Atom Count: 13
• Complexity: 307
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• LogP: 0.85290
• PSA: 59.16000
• Melting Point: 135-137°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones